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Compound of Interest

Compound Name: Valemetostat tosylate

Cat. No.: B611629 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Valemetostat tosylate is a potent, orally bioavailable dual inhibitor of Enhancer of zeste

homolog 1 (EZH1) and Enhancer of zeste homolog 2 (EZH2), two key histone

methyltransferases.[1][2] These enzymes are catalytic components of the Polycomb

Repressive Complex 2 (PRC2), which plays a critical role in epigenetic regulation by catalyzing

the trimethylation of histone H3 at lysine 27 (H3K27me3).[1][2] Dysregulation of EZH1/2 activity

is implicated in the pathogenesis of various hematological and solid tumors, making them

attractive therapeutic targets. Valemetostat tosylate, by inhibiting both EZH1 and EZH2, leads

to a decrease in H3K27me3 levels, resulting in the reactivation of tumor suppressor genes and

subsequent inhibition of cancer cell proliferation and survival.[1][3] These application notes

provide detailed protocols for in vitro assays to evaluate the efficacy and mechanism of action

of valemetostat tosylate in cancer cell lines.

Mechanism of Action
Valemetostat tosylate exerts its anti-cancer effects by inhibiting the enzymatic activity of both

EZH1 and EZH2. This dual inhibition leads to a global reduction in H3K27 trimethylation, an

epigenetic mark associated with gene silencing.[1][3] The decrease in H3K27me3 levels allows

for the re-expression of silenced tumor suppressor genes, which in turn can induce cell cycle

arrest, differentiation, and apoptosis in cancer cells.[3]
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Mechanism of Action of Valemetostat Tosylate
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Cell Viability Assay Workflow
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Western Blot Workflow for H3K27me3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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